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Compound of Interest

Compound Name: 2-(methylsulfinyl)ethanamine

CAS No.: 49773-19-5

Cat. No.: B1600919

Get Quote

This document provides a detailed protocol for the safe handling and disposal of 2-
(methylsulfinyl)ethanamine (CAS No. 49773-19-5). As a compound utilized in specialized

research and development, its unique chemical properties necessitate a rigorous and informed

approach to waste management. This guide is intended for laboratory professionals to ensure

operational safety, environmental protection, and regulatory compliance.

Core Principle: Hazard-Informed Waste Management
The foundation of any chemical disposal procedure is a thorough understanding of the

substance's intrinsic hazards. 2-(methylsulfinyl)ethanamine is a hazardous compound, and

its disposal protocol is dictated by its specific toxicological and corrosive properties. Assuming

this compound is benign is a critical error; it must be treated as hazardous waste from the

moment of use through final disposal.

Hazard Profile
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-(methylsulfinyl)ethanamine presents multiple significant hazards.[1] A summary

of its classification is provided below.
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Danger

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
Danger

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Danger

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

Danger

Serious Eye Damage Category 1

H314: Causes severe

skin burns and eye

damage

Danger

Data sourced from the National Center for Biotechnology Information, PubChem.[1]

Expert Insight: The presence of the primary amine group is the primary driver of the

compound's corrosivity (H314), similar to other organic amines.[2][3][4] The sulfoxide group,

analogous to that in Dimethyl Sulfoxide (DMSO), may enhance skin penetration, potentially

increasing the systemic risk of any absorbed toxins.[5] Therefore, preventing all direct contact

is paramount.

Pre-Disposal Safety: Engineering Controls and PPE
Proper disposal begins with safe handling during use. The following controls are mandatory

when working with and generating waste of 2-(methylsulfinyl)ethanamine.

Engineering Controls: All handling of this compound, including transfer to a waste container,

must be conducted within a certified chemical fume hood to mitigate inhalation risks.[6]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to

prevent dermal and eye contact.

Eye Protection: Chemical safety goggles and a face shield must be worn.[7]
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Hand Protection: Use chemical-resistant gloves. Given the compound's structural similarity

to DMSO, which readily penetrates nitrile, butyl rubber gloves are recommended for

extended handling.[5] Always inspect gloves before use and wash hands thoroughly after

removal.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[7]

Hierarchy of Safety Controls

Elimination
(Not possible for disposal)

Substitution
(Not applicable)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(This SOP, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling chemical waste.

Step-by-Step Disposal Protocol
The disposal of 2-(methylsulfinyl)ethanamine must adhere strictly to institutional and local

hazardous waste regulations.[8][9] Drain disposal is strictly forbidden.[10]
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Step 1: Waste Identification and Segregation
Dedicated Waste Stream: Establish a dedicated waste container for 2-
(methylsulfinyl)ethanamine and materials contaminated with it (e.g., pipette tips, wipes).

Do Not Mix: Do not mix this waste with other chemical waste streams, particularly oxidizing

agents or strong acids, to prevent unforeseen hazardous reactions.[11]

Step 2: Container Selection and Labeling
Container Type: Use a chemically compatible, leak-proof container with a tightly sealing

screw cap. High-density polyethylene (HDPE) or glass containers are appropriate.[8][11]

Labeling: The container must be clearly and accurately labeled.

Affix a "HAZARDOUS WASTE" label provided by your institution's Environmental Health &

Safety (EH&S) department.[11]

Write the full chemical name: "2-(methylsulfinyl)ethanamine". Do not use abbreviations

or formulas.[11]

List all constituents, including any solvents, with their approximate percentages.

Step 3: Waste Accumulation
Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[12] This area must be at or near the point of generation and under the control

of the laboratory personnel.[11]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[12]

Container Management: Keep the waste container closed at all times except when adding

waste.[8][11]

Generate Waste
(e.g., used reagent, contaminated tips)

Segregate Waste
(Dedicated Container)

Step 1 Select & Label Container
('HAZARDOUS WASTE', full chemical name)

Step 2 Accumulate in SAA
(Secondary Containment, Closed Lid)

Step 3 Request Pickup
(Contact EH&S when full or project ends)

Step 4 EH&S DisposalFinal Step
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Caption: Workflow for proper chemical waste disposal.

Step 4: Request for Disposal
Once the waste container is nearly full (e.g., 75% capacity) or the project is complete,

arrange for disposal.[12]

Submit a chemical waste pickup request to your institution's EH&S or equivalent safety

department, following their specific procedures.[8][11]

Emergency Procedures: Spills and Exposures
Accidents require immediate and correct responses to minimize harm.

Spill Response
Small Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite, or

a commercial chemical spill kit).[10] Do not use combustible materials like paper towels as

the primary absorbent.

Carefully collect the absorbent material and contaminated debris into a designated

hazardous waste container.

Clean the spill area with soap and water, collecting the cleaning materials as hazardous

waste.[10]

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area.

Alert others and prevent entry into the contaminated zone.[10]
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Contact your institution's emergency response line and EH&S department immediately. Do

not attempt to clean up a large spill yourself.

Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[4] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least

15 minutes, holding the eyelids open.[10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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